Cas no 116598-69-7 (2-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}acetonitrile)

2-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}acetonitrile structure
116598-69-7 structure
Product Name:2-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}acetonitrile
CAS No:116598-69-7
MF:C9H12N4
MW:176.21838092804
MDL:MFCD00980781
CID:223397
PubChem ID:2849424
Update Time:2025-04-19

2-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(6,7,8,9-Tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)acetonitrile
    • (6,7,8,9-Tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)-acetonitrile
    • 5H-1,2,4-Triazolo[4,3-a]azepine-3-acetonitrile,6,7,8,9-tetrahydro-
    • (6,7,8,9-Tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)acetonitrile
    • 6,7,8,9-Tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylacetonitrile
    • 6,7,8,9-Tetrahydro-5H-[1,2,4]-triazolo[4,3-a]azepine-3-acetonitrile
    • 2-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}acetonitrile
    • IDI1_020857
    • F0784-0260
    • EN300-01415
    • EU-0073979
    • 116598-69-7
    • J-501643
    • BS-19284
    • 5H-1,2,4-Triazolo[4,3-a]azepine-3-acetonitrile, 6,7,8,9-tetrahydro-
    • 6,7,8,9-tetrahydro-5h-[1,2,4]triazolo-[4,3-a]azepin-3-ylacetonitrile
    • Z56904672
    • MFCD00980781
    • (6,7,8,9-Tetrahydro-5H-[1,2,4]triazolo[4,3-A]azepi
    • AKOS000122264
    • CCG-2656
    • Cambridge id 5511093
    • CS-0212884
    • HMS1478F21
    • PSFLXSYUOJMEQK-UHFFFAOYSA-N
    • A893556
    • DTXSID00385960
    • ChemDiv3_001891
    • BB 0218410
    • STK731558
    • AH-262/36919007
    • G31903
    • MDL: MFCD00980781
    • Inchi: 1S/C9H12N4/c10-6-5-9-12-11-8-4-2-1-3-7-13(8)9/h1-5,7H2
    • InChI Key: PSFLXSYUOJMEQK-UHFFFAOYSA-N
    • SMILES: N12C(CC#N)=NN=C1CCCCC2

Computed Properties

  • Exact Mass: 176.10636
  • Monoisotopic Mass: 176.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.5A^2
  • XLogP3: 0.2

Experimental Properties

  • Density: 1.28
  • Boiling Point: 410°Cat760mmHg
  • Flash Point: 201.8°C
  • Refractive Index: 1.663
  • PSA: 54.5

2-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}acetonitrile Pricemore >>

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